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Compound of Interest

Compound Name: 3-Bromopropane-1,2-diol-d5

Cat. No.: B587344 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-Bromopropane-1,2-diol-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 3-
Bromopropane-1,2-diol-d5 (CAS No: 1246820-48-3), a deuterated analog of 3-

Bromopropane-1,2-diol.[1][2] Given its classification as a hazardous substance, adherence to

strict safety protocols is imperative to mitigate risks during its handling, use, and storage. This

document outlines the known hazards, precautionary measures, and emergency procedures

based on available safety data sheets and chemical information.

Hazard Identification and Classification
3-Bromopropane-1,2-diol is classified as a hazardous chemical. The deuterated form should be

handled with the same precautions. The primary hazards are associated with its corrosive

nature and potential for target organ toxicity.

GHS Hazard Classification[3]
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Hazard Class Category

Skin Corrosion/Irritation 1B

Serious Eye Damage/Eye Irritation 1

Specific target organ toxicity (single exposure) 3

Summary of Hazards:

H314: Causes severe skin burns and eye damage.[4]

H335: May cause respiratory irritation.

The toxicological properties of this specific deuterated compound have not been fully

investigated.[3]

Physical and Chemical Properties
Understanding the physical and chemical properties of 3-Bromopropane-1,2-diol-d5 is crucial

for its safe handling and storage.

Property Value

CAS Number 1246820-48-3[2]

Molecular Formula C₃D₅H₂BrO₂[2]

Molecular Weight 160.02 g/mol [1][2]

Appearance Clear, viscous liquid[3]

Boiling Point 72 - 75 °C @ 0.2 mmHg[3]

Flash Point > 110 °C / > 230 °F[3]

Solubility
Highly soluble in water.[5] Limited solubility in

non-polar solvents.[5]

Purity >95% (GC)[2][6]
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Toxicological Information
While comprehensive toxicological data for the deuterated form is not available, the information

for the parent compound, 3-Bromopropane-1,2-diol, indicates significant hazards.

Acute Toxicity: No acute toxicity information is available for this specific product.[3]

Skin Corrosion/Irritation: Causes severe skin burns (Category 1B).[3][4]

Serious Eye Damage/Irritation: Causes serious eye damage (Category 1).[3]

Respiratory Irritation: May cause respiratory system irritation.[3]

Carcinogenicity: No information available to indicate carcinogenicity.[3]

Sensitization: No information available regarding sensitization.[3]

Handling and Storage
Strict adherence to proper handling and storage protocols is essential to ensure personnel

safety and maintain the integrity of the compound.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. All handling should

be performed in a well-ventilated area, preferably within a chemical fume hood.[3]

Personal Protective Equipment (PPE) Workflow

Mandatory PPE for All Handling Task-Specific Respiratory Protection

Safety Goggles or Face Shield
(EN 166)

Chemical-Resistant Gloves
(Nitrile, Neoprene)

Fully-Buttoned Lab Coat Closed-Toe Shoes
Handling small quantities
in a certified fume hood

No additional respiratory
protection typically needed

Risk of aerosol generation
or exceeding exposure limits

Use NIOSH/MSHA or EN 149
approved respirator
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PPE Selection Workflow

Safe Handling Practices
Work exclusively under a chemical fume hood.[3]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]

Wash hands and any exposed skin thoroughly after handling.[3]

Do not eat, drink, or smoke in the work area.

Ensure safety showers and eyewash stations are readily accessible.[3]

Storage Conditions
Proper storage is critical to prevent degradation and ensure safety.

Temperature: Keep refrigerated.[3] Some suppliers recommend storage at -20°C.[2][6]

Container: Keep container tightly closed in a dry, cool, and well-ventilated place.[3]

Protection: Protect from light and excess heat.[3]

Segregation: Store away from incompatible materials.

Incompatible Materials
Avoid contact with the following substances to prevent hazardous reactions.
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3-Bromopropane-1,2-diol-d5

Incompatible With

Strong Oxidizing Agents Acid Anhydrides Acid Chlorides

Click to download full resolution via product page

Chemical Incompatibility Chart

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

First-Aid Measures
The following diagram outlines the initial response to various exposure routes. Always seek

immediate medical attention and show the Safety Data Sheet to the attending physician.[3]
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First-Aid Emergency Response

Exposure Route

Immediate Action

Exposure Occurs

Inhalation Skin/Hair Contact Eye Contact Ingestion

Move to fresh air.
Keep at rest.

Take off contaminated clothing.
Rinse skin with water/shower.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present.

Rinse mouth.
DO NOT induce vomiting.

Immediately Call a POISON CENTER
or Doctor/Physician

Click to download full resolution via product page

First-Aid Response Workflow

Fire-Fighting Measures
Suitable Extinguishing Media: Use CO₂, dry chemical, dry sand, or alcohol-resistant foam.[3]

Hazardous Combustion Products: Thermal decomposition can release carbon monoxide

(CO), carbon dioxide (CO₂), and hydrogen halides.[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Accidental Release Measures
Proper containment and cleanup are essential to prevent environmental contamination and

personnel exposure.
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Accidental Spill Response Procedure

Spill Detected

Ensure adequate ventilation.
Wear full PPE.

Soak up with inert
absorbent material

(e.g., sand, vermiculite).

Collect into suitable, closed
containers for disposal.

Wash spill area thoroughly.

Dispose of contents/container
to an approved waste disposal plant.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety and handling precautions for 3-Bromopropane-
1,2-diol-d5.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b587344#safety-and-handling-precautions-for-3-
bromopropane-1-2-diol-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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